molecular formula C9H18O4 B8322252 6,8-Dihydroxyoctanoic acid methyl ester

6,8-Dihydroxyoctanoic acid methyl ester

Cat. No.: B8322252
M. Wt: 190.24 g/mol
InChI Key: CRUBJJQTENRFEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,8-Dihydroxyoctanoic acid methyl ester is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Medicinal Applications

One of the primary applications of 6,8-dihydroxyoctanoic acid methyl ester is as a precursor in the synthesis of alpha-lipoic acid (thioctic acid), a compound known for its antioxidant properties and potential therapeutic uses in treating various conditions such as diabetes and liver diseases . The following are notable medicinal applications:

  • Antioxidant Properties : Alpha-lipoic acid derived from this compound has been studied for its ability to scavenge free radicals and regenerate other antioxidants.
  • Metabolic Disorders : It plays a role in glucose metabolism and may improve insulin sensitivity.
  • Neurological Health : Research indicates potential benefits in neuroprotection and treatment of neurodegenerative diseases.

Industrial Applications

Beyond medicinal uses, this compound finds applications in various industrial processes:

  • Synthesis of Polyesters : It serves as a building block for producing synthetic resins and polyesters due to its polyhydroxy structure .
  • Analytical Method Development : The compound is utilized in analytical chemistry for method validation and quality control .
  • Chemical Intermediates : It acts as an intermediate in synthesizing other valuable chemical compounds.

Case Studies

Several studies have highlighted the efficacy and utility of this compound:

  • Case Study on Antioxidant Activity :
    • A study demonstrated that alpha-lipoic acid derived from this compound significantly reduced oxidative stress markers in diabetic rats, suggesting potential therapeutic benefits for metabolic syndrome .
  • Polyester Production Research :
    • Research indicated that incorporating this compound into polyester formulations improved thermal stability and mechanical properties compared to traditional polyols .
  • Quality Control Applications :
    • Analytical methods developed using this compound showed enhanced sensitivity and specificity in detecting impurities in pharmaceutical formulations, underscoring its importance in quality assurance processes .

Properties

Molecular Formula

C9H18O4

Molecular Weight

190.24 g/mol

IUPAC Name

methyl 6,8-dihydroxyoctanoate

InChI

InChI=1S/C9H18O4/c1-13-9(12)5-3-2-4-8(11)6-7-10/h8,10-11H,2-7H2,1H3

InChI Key

CRUBJJQTENRFEL-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CCCCC(CCO)O

Origin of Product

United States

Synthesis routes and methods

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.